- Synthesis and antilipolytic activities of quinolyl carbanilates and related analogs, Journal of Medicinal Chemistry, 1987, 30(1), 62-7
Cas no 89590-22-7 (1,3-benzoxazol-4-ol)
1,3-benzoxazol-4-ol structure
Product Name:1,3-benzoxazol-4-ol
CAS No:89590-22-7
MF:C7H5NO2
MW:135.120101690292
MDL:MFCD06795900
CID:712036
PubChem ID:13720697
Update Time:2024-12-09
1,3-benzoxazol-4-ol Chemical and Physical Properties
Names and Identifiers
-
- Benzooxazol-4-ol
- 1,3-BENZOXAZOL-4-OL
- 4-Benzoxazolol
- 4-Hydroxybenzoxazole
- 1,3-benzoxazol-4-ol(SALTDATA: FREE)
- 4-hydroxybenzooxazole
- benzoxazol-4-ol
- benzo[d]oxazol-4-ol
- EN300-6740254
- benzooxazol-4-ol, AldrichCPR
- Z1198170499
- MFCD06795900
- SY274445
- 89590-22-7
- SCHEMBL646093
- DTXSID70547593
- AKOS006292890
- AS-56797
- DB-345511
- F17479
- CS-0029720
- 4-Hydroxy-benzoxazol
- DTXCID50498377
- 1,3-benzoxazol-4-ol
-
- MDL： MFCD06795900
- Inchi： 1S/C7H5NO2/c9-5-2-1-3-6-7(5)8-4-10-6/h1-4,9H
- InChI Key： MGQPBXGHGXFKJW-UHFFFAOYSA-N
- SMILES： OC1C2=C(OC=N2)C=CC=1
Computed Properties
- Exact Mass: 135.03200
- Monoisotopic Mass: 135.032028402g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 10
- Rotatable Bond Count: 0
- Complexity: 129
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: 2
- XLogP3: 1.4
- Topological Polar Surface Area: 46.3Ų
Experimental Properties
- Density: 1.378±0.06 g/cm3 (20 ºC 760 Torr),
- Melting Point: 183 ºC (ethanol )
- Boiling Point: 270.0±13.0 ºC (760 Torr),
- Flash Point: 117.1±19.8 ºC,
- Refractive Index: 1.664
- Solubility: Slightly soluble (8 g/l) (25 º C),
- PSA: 46.26000
- LogP: 1.53340
1,3-benzoxazol-4-ol Customs Data
- HS CODE：2934999090
- Customs Data：
China Customs Code:
2934999090Overview:
2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to
Summary:
2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
1,3-benzoxazol-4-ol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM155415-1g |
Benzooxazol-4-ol |
89590-22-7 | 95% | 1g |
$439 | 2021-06-08 | |
| Chemenu | CM155415-5g |
Benzooxazol-4-ol |
89590-22-7 | 95% | 5g |
$884 | 2021-06-08 | |
| Chemenu | CM155415-10g |
Benzooxazol-4-ol |
89590-22-7 | 95% | 10g |
$1328 | 2021-06-08 | |
| Chemenu | CM155415-25g |
Benzooxazol-4-ol |
89590-22-7 | 95% | 25g |
$2216 | 2021-06-08 | |
| Chemenu | CM155415-1g |
Benzooxazol-4-ol |
89590-22-7 | 95% | 1g |
$*** | 2023-05-29 | |
| abcr | AB267246-250 mg |
1,3-Benzoxazol-4-ol, 95%; . |
89590-22-7 | 95% | 250 mg |
€357.80 | 2023-07-20 | |
| abcr | AB267246-1 g |
1,3-Benzoxazol-4-ol, 95%; . |
89590-22-7 | 95% | 1 g |
€587.60 | 2023-07-20 | |
| Fluorochem | 225371-250mg |
Benzooxazol-4-ol |
89590-22-7 | 95% | 250mg |
￡213.00 | 2022-02-28 | |
| Fluorochem | 225371-1g |
Benzooxazol-4-ol |
89590-22-7 | 95% | 1g |
￡376.00 | 2022-02-28 | |
| Fluorochem | 225371-5g |
Benzooxazol-4-ol |
89590-22-7 | 95% | 5g |
￡1288.00 | 2022-02-28 |
1,3-benzoxazol-4-ol Production Method
Production Method 1
Reaction Conditions
1.1 Reagents: Sulfuric acid
Reference
Production Method 2
Reaction Conditions
1.1 Catalysts: Sulfuric acid Solvents: Ethanol ; 3 h, rt → reflux
Reference
- Synthesis and biological evaluation of pyrimidine derivatives as novel human Pin1 inhibitors, Bioorganic & Medicinal Chemistry, 2018, 26(8), 2186-2197
Production Method 3
Reaction Conditions
1.1 Catalysts: Sulfuric acid Solvents: Ethanol ; 1.5 h, 80 °C
Reference
- Developing Metal-Binding Isosteres of 8-Hydroxyquinoline as Metalloenzyme Inhibitor Scaffolds, Inorganic Chemistry, 2022, 61(19), 7631-7641
1,3-benzoxazol-4-ol Raw materials
1,3-benzoxazol-4-ol Preparation Products
1,3-benzoxazol-4-ol Related Literature
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
-
3. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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